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Introduction

Tylosin tartrate is a macrolide antibiotic, a tartrate salt of tylosin, which is a fermentation
product of Streptomyces fradiae[1][2][3]. Primarily utilized in veterinary medicine, it is effective
against a wide spectrum of Gram-positive bacteria and some Gram-negative organisms,
making it crucial for treating respiratory and gastrointestinal infections in livestock and poultry[1]
[3][4]. The tartrate salt form is specifically employed to enhance the aqueous solubility of the
parent compound, tylosin, which is a critical attribute for its formulation into oral solutions for
administration in drinking water or as injectable preparations[1][5].

Understanding the solubility profile of an active pharmaceutical ingredient (API) like tylosin
tartrate is fundamental to drug development. Solubility dictates the bioavailability, informs
formulation strategies, and impacts the overall therapeutic efficacy of the final drug product.
Low solubility can lead to unpredictable in vitro results, poor bioavailability, and underestimated
toxicity, posing significant hurdles in development[6][7]. This guide provides a comprehensive
technical overview of the solubility of tylosin tartrate in water and other common solvents, the
key factors influencing its solubility, and a detailed protocol for its experimental determination.

Physicochemical Properties Influencing Solubility
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The solubility of a compound is intrinsically linked to its physicochemical properties. For tylosin
tartrate, the key parameters are summarized below. The molecule's large, complex lactone ring
structure and the presence of multiple functional groups, combined with the properties of the
tartrate counterion, govern its interaction with various solvents[8][9].

Property Value Source(s)

CsoHs3NO23 or C46H77NO17 -
Molecular Formula [1][4][10]
C4HeOs

Molecular Weight ~1066.18 g/mol [10][11][12]

White to pale yellow
Appearance [1][4]112]
powder/granules

pKa 7.1 (for Tylosin base) [5]

pH (1% solution) 5.0-7.5 [1][11]

The tartrate salt form significantly improves water solubility compared to the tylosin base, which
is only slightly soluble in water[5]. The pH of a 1% solution, ranging from 5.0 to 7.2, indicates
that aqueous solutions will be slightly acidic to neutral, a range where the compound
demonstrates good stability[11][13].

Quantitative and Qualitative Solubility Profile

Tylosin tartrate exhibits a wide range of solubilities across different solvents, a critical
consideration for formulation, extraction, and analytical method development. The data
compiled from various authoritative sources is summarized below.
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Qualitative Quantitative Value
Solvent L Source(s)
Description (mg/mL)
Wat Freely soluble / Highly ~ =100/200/5000 (as  [1][2][8][11][14][15][16]
ater
soluble base) [17]
Soluble / Slightly
Methanol [41[12][18]
Soluble
Slightly soluble /
Ethanol ~30 /300 [4][14][16][19]
Soluble
Dimethyl Sulfoxide
Soluble > 36.85/=100/ 300 [2][16][19][20]
(DMSO)
Methylene Chloride Freely soluble [11][24]
Freely soluble /
Chloroform ) [4][12][18]
Slightly Soluble
Dimethylformamide
Soluble ~30 [19]
(DMF)
Propylene Glycol Soluble [5]
Ether Insoluble [18]
Phosphate Buffered .
Slightly soluble [19]

Saline (PBS, pH 7.2)

Causality Insight: The high solubility in water is a direct consequence of its salt form. The

tartaric acid component provides ionizable carboxylic acid and hydroxyl groups, which readily

form hydrogen bonds with water. In contrast, its solubility in less polar organic solvents like

ether is poor. Its solubility in alcohols like methanol and ethanol is moderate, reflecting the

balance between the polar tartrate moiety and the large, relatively less polar macrolide

structure of tylosin. Solvents like DMSO and DMF are excellent solubilizing agents due to their

high polarity and ability to disrupt intermolecular forces in the solid crystal lattice.

Key Factors Influencing Solubility
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The solubility of tylosin tartrate is not a static property but is dynamically influenced by
environmental conditions, primarily pH and temperature.

Effect of pH

The pH of the medium is a critical determinant of tylosin tartrate's stability and solubility. The
molecule is most stable in a pH range of approximately 5 to 7[13]. It is reported to be unstable
in acidic environments[15]. However, another study indicates maximum stability around pH 3.5
and 9.0, corresponding to its salt and non-dissociated forms, respectively, with significant
inactivation outside this range[21]. This highlights the need for careful pH control in
formulations. For oral administration via drinking water, maintaining the pH within the optimal 5-
7 range is crucial to prevent degradation and ensure the drug remains in solution[13].

Effect of Temperature

Temperature also plays a significant role. For solutions of tylosin tartrate in alcohol mixtures
(methanol combined with ethanol, 1-propanol, or 2-propanol), solubility has been shown to
increase with rising temperature[22]. This endothermic dissolution process is common for many
organic solids. This behavior is crucial for manufacturing processes, where temperature can be
modulated to increase dissolution rates or achieve higher concentrations. Conversely, for the
tylosin base in pure water, solubility has been observed to decrease with increasing
temperature, indicating an exothermic dissolution process[23]. This underscores the
importance of characterizing the specific salt form being used.

Logical Relationship of Factors Influencing Solubility
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Caption: Factors like pH, temperature, and solvent properties dictate the physicochemical state
of tylosin tartrate, which in turn governs its observed solubility.

Experimental Protocol: Thermodynamic Solubility
Determination via the Shake-Flask Method

The shake-flask method is the gold-standard technique for determining thermodynamic (or
equilibrium) solubility[24]. It measures the concentration of a saturated solution that is in
equilibrium with an excess of the solid drug. The protocol described below is a self-validating
system designed for accuracy and reproducibility.

Experimental Workflow Diagram
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1. Preparation
- Weigh excess Tylosin Tartrate
- Add to vial with known solvent volume

Ensure saturation

2. Equilibration
- Seal vials
- Agitate in temperature-controlled shaker

(e.g., 24-72h at 25°C)

Reach thermodynamic equilibrium

3. Phase Separation
- Centrifuge or filter (e.g., 0.22 um PTFE)

to remove undissolved solid

Isolate saturated solution

4. Analysis of Supernatant
- Prepare serial dilutions
- s

Quantify concentration via HPLC or UV-Vi

l

5. Calculation
- Determine concentration (mg/mL)
from calibration curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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